Cas no 56922-73-7 (3-methylbutyl 3-methylbut-2-enoate)

• Product Name: 3-methylbutyl 3-methylbut-2-enoate
• CAS No: 56922-73-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00672757
• CID: 376189
• PubChem ID: 92570
• Update Time: 2025-05-19

3-methylbutyl 3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 3-methylbutyl ester
• 3-methylbutyl 3-methylbut-2-enoate
• ISO-AMYL-SENECIOATE
• 3-methyl-1-butyl 3-methyl-2-butenoate
• 3-Methyl-2-butenoic acid,3-methylbutyl ester
• 3-methyl-crotonic acid isopentyl ester
• 3-Methyl-crotonsaeure-isopentylester
• Isoamyl senecioate
• Isopentyl 3-methyl-2-butenoate
• AI3-33688
• CHEBI:180210
• EN300-23315254
• Z212578276
• DTXSID3069142
• AKOS006241630
• FT-0627334
• 2-Butenoic acid, 3-methyl-, 3-methylbutyl ester
• 56922-73-7
• Isopentyl 3-methyl-2-butenoate #
• SCHEMBL15482767
• DBGLRAHCYJTYEH-UHFFFAOYSA-N
• EINECS 260-438-5
• LMFA07010918
• 3-Methyl-2-butenoic acid, 3-methylbutyl ester
• NS00033604

• MDL： MFCD00672757
• Inchi： 1S/C10H18O2/c1-8(2)5-6-12-10(11)7-9(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： DBGLRAHCYJTYEH-UHFFFAOYSA-N
• SMILES： O(C(/C=C(\C)/C)=O)CCC(C)C

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.54190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 3-methylbutyl 3-methylbut-2-enoate

Introduction to 3-methylbutyl 3-methylbut-2-enoate (CAS No. 56922-73-7) and Its Emerging Applications in Chemical Biology

3-methylbutyl 3-methylbut-2-enoate, identified by the Chemical Abstracts Service Number (CAS No.) 56922-73-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This ester, characterized by a branched aliphatic chain and a conjugated enone moiety, exhibits intriguing chemical behavior that makes it a valuable candidate for various biochemical and pharmaceutical research endeavors.

The molecular structure of 3-methylbutyl 3-methylbut-2-enoate consists of a highly substituted cyclohexenone backbone, which imparts distinct reactivity and stability. The presence of two methyl groups on the butyl chains enhances its lipophilicity, making it an attractive candidate for membrane interactions and lipid-based drug delivery systems. Such structural features have positioned this compound as a promising tool in the development of novel bioactive molecules.

In recent years, advancements in synthetic chemistry have enabled more efficient and scalable production methods for 3-methylbutyl 3-methylbut-2-enoate, facilitating its integration into diverse research applications. Researchers have leveraged its reactivity to explore its role in enzyme inhibition, particularly in the context of cytochrome P450 enzymes, which are critical in drug metabolism. The conjugated enone system also makes it a potential candidate for photodynamic therapy applications, where light-induced reactions can be harnessed for therapeutic purposes.

One of the most compelling aspects of 3-methylbutyl 3-methylbut-2-enoate is its utility as an intermediate in the synthesis of more complex bioactive compounds. For instance, it has been employed in the preparation of chiral auxiliaries and ligands used in asymmetric catalysis, which is essential for producing enantiomerically pure pharmaceuticals. The compound’s ability to undergo selective functionalization has also been exploited in the development of protease inhibitors, which are crucial for treating various inflammatory and infectious diseases.

The growing interest in 3-methylbutyl 3-methylbut-2-enoate is further underscored by its incorporation into several cutting-edge research projects aimed at addressing unmet medical needs. For example, studies have demonstrated its potential role in modulating inflammatory pathways by interacting with specific receptor targets. Additionally, its structural similarity to naturally occurring fatty acids has led to investigations into its efficacy as a precursor for biosurfactants, which could revolutionize applications in drug formulation and nanotechnology.

From an industrial perspective, the demand for 3-methylbutyl 3-methylbut-2-enoate has been rising due to its versatility and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthetic routes to minimize environmental impact while maintaining high purity standards. This aligns with global trends toward eco-friendly chemical processes, ensuring that the compound remains accessible for both academic and commercial applications.

Future research directions for 3-methylbutyl 3-methylbut-2-enoate may focus on expanding its therapeutic potential through structural modifications and combinatorial chemistry approaches. By fine-tuning its molecular architecture, scientists aim to develop derivatives with enhanced bioavailability and target specificity. Such efforts could pave the way for novel treatments targeting neurological disorders, metabolic diseases, and cancer.

The compound’s unique properties also make it a valuable asset in materials science, particularly in the development of advanced polymers and coatings that exhibit improved mechanical strength and chemical resistance. Its ability to form stable complexes with other molecules further broadens its applicability across multiple industries.

In conclusion, 3-methylbutyl 3-methylbut-2-enoate (CAS No. 56922-73-7) represents a multifaceted compound with significant potential across chemical biology, pharmaceuticals, and materials science. Its structural versatility, coupled with recent advancements in synthetic methodologies, positions it as a cornerstone molecule for innovation-driven research. As scientific understanding deepens, we can anticipate even more profound applications emerging from this remarkable compound.